Cas no 1806071-35-1 (6-(Difluoromethyl)-2-methylpyridine-3-acetic acid)

• Product Name: 6-(Difluoromethyl)-2-methylpyridine-3-acetic acid
• CAS No: 1806071-35-1
• MF: C₉H₉F₂NO₂
• MW: 201.1700694561
• CID: 4846567
• Update Time: 2025-06-08

6-(Difluoromethyl)-2-methylpyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-2-methylpyridine-3-acetic acid

• Inchi： 1S/C9H9F2NO2/c1-5-6(4-8(13)14)2-3-7(12-5)9(10)11/h2-3,9H,4H2,1H3,(H,13,14)
• InChI Key： RJVVBCPAJHOBSJ-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(CC(=O)O)C(C)=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 211
• XLogP3: 1.4
• Topological Polar Surface Area: 50.2

Additional information on 6-(Difluoromethyl)-2-methylpyridine-3-acetic acid

Introduction to 6-(Difluoromethyl)-2-methylpyridine-3-acetic Acid (CAS No. 1806071-35-1) and Its Applications in Modern Chemical Biology

6-(Difluoromethyl)-2-methylpyridine-3-acetic acid, identified by the CAS number 1806071-35-1, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the pyridine derivative class, characterized by its unique structural and functional properties. The presence of a difluoromethyl group and a carboxylic acid moiety at the 3-position of the pyridine ring imparts distinct reactivity and biological significance, making it a valuable intermediate in the synthesis of bioactive molecules.

The difluoromethyl group is a key structural feature that enhances the metabolic stability and binding affinity of molecules, a critical factor in drug design. In recent years, pyridine-based compounds have been extensively studied for their role in modulating various biological pathways. The acetic acid side chain at the 3-position provides a site for further functionalization, enabling the development of diverse pharmacophores. This flexibility has made 6-(Difluoromethyl)-2-methylpyridine-3-acetic acid a versatile building block in medicinal chemistry.

Recent advancements in synthetic methodologies have improved the accessibility of this compound, facilitating its incorporation into complex molecular architectures. Researchers have leveraged its structural framework to develop novel inhibitors targeting enzymes involved in inflammatory and infectious diseases. The difluoromethyl group, in particular, has been shown to enhance the lipophilicity and binding interactions of drug candidates, contributing to their efficacy.

In the realm of drug discovery, 6-(Difluoromethyl)-2-methylpyridine-3-acetic acid has been utilized in the synthesis of small-molecule probes that aid in elucidating enzyme mechanisms and identifying potential therapeutic targets. For instance, derivatives of this compound have been employed as inhibitors of cyclooxygenase (COX) enzymes, which play a crucial role in pain and inflammation pathways. The incorporation of fluorine atoms has been demonstrated to improve the pharmacokinetic properties of these inhibitors, leading to more effective drug candidates.

The compound's utility extends beyond pharmaceutical applications. In agrochemical research, pyridine derivatives are being explored for their potential as herbicides and fungicides. The structural features of 6-(Difluoromethyl)-2-methylpyridine-3-acetic acid contribute to its ability to interact with biological targets in plants, offering promising avenues for crop protection strategies.

From a synthetic chemistry perspective, 6-(Difluoromethyl)-2-methylpyridine-3-acetic acid serves as a precursor for more complex heterocyclic compounds. Its reactive sites allow for further functionalization through various organic transformations, including nucleophilic substitution, condensation reactions, and metal-catalyzed cross-coupling reactions. These synthetic pathways have enabled the creation of novel scaffolds with tailored biological activities.

The growing interest in fluorinated compounds stems from their ability to modulate molecular interactions at the atomic level. The electron-withdrawing nature of fluorine atoms can influence the electronic properties of adjacent functional groups, thereby affecting binding affinities and metabolic stability. This property has been exploited in the design of highly selective drugs that exhibit improved therapeutic profiles.

In conclusion, 6-(Difluoromethyl)-2-methylpyridine-3-acetic acid (CAS No. 1806071-35-1) represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features and versatile reactivity make it an indispensable tool for drug discovery and molecular synthesis. As research continues to uncover new applications for this compound, its importance in developing next-generation therapeutics is likely to grow.